Aminoacyl tRNA synthetase-IN-1

• CAS No.: 219931-45-0
• Product Name: Aminoacyl tRNA synthetase-IN-1
• Molecular Formula: C₁₆H₂₅N₇O₇S
• Molecular Weight: 459.5 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-[(2S,3S)-2-amino-3-methylpentanoyl]sulfamate
• Standard InChI: InChI=1S/C16H25N7O7S/c1-3-7(2)9(17)15(26)22-31(27,28)29-4-8-11(24)12(25)16(30-8)23-6-21-10-13(18)19-5-20-14(10)23/h5-9,11-12,16,24-25H,3-4,17H2,1-2H3,(H,22,26)(H2,18,19,20)/t7-,8+,9-,11+,12+,16+/m0/s1
• Standard InChIKey: ADKZHDGLJXVNIT-VBJYJYTRSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)NS(=O)(=O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O)N
• SMILES: CCC(C)C(C(=O)NS(=O)(=O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)N
• Canonical SMILES: CCC(C)C(C(=O)NS(=O)(=O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)N
• Description: Aminoacyl tRNA synthetase-IN-1 is a bacterial aminoacyl tRNA synthetase (aaRS) inhibitor.
• Reference: [1]. Vondenhoff GH, et al. Microcin C and albomycin analogues with aryl-tetrazole substituents as nucleobase isosters areselective inhibitors of bacterial aminoacyl tRNA synthetases but lack efficient uptake. Chembiochem. 2012 Sep 3;13(13):1959-69.
• PubChem Compound: 10095725
• Last Modified: Nov 11 2021